N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C24H23FN2O4S/c1-17-5-2-3-7-23(17)31-16-24(28)26-20-11-8-18-6-4-14-27(22(18)15-20)32(29,30)21-12-9-19(25)10-13-21/h2-3,5,7-13,15H,4,6,14,16H2,1H3,(H,26,28)
• InChI Key: DGUKRJIHPPXFOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C24H23FN2O4S
• Molecular Weight: 454.5 g/mol

Description

N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C24H23FN2O4S and its molecular weight is 454.52. The purity is usually 95%.
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Scientific Research Applications

Crystal Engineering

Amide-containing isoquinoline derivatives have been studied for their structural aspects, forming gels and crystalline solids upon treatment with mineral acids. These compounds, including variations like N-cyclohexyl-2-(quinolin-8-yloxy) acetamide, have been reported to form host-guest complexes with enhanced fluorescence emission, providing potential applications in materials science and sensor technology Karmakar, Sarma, & Baruah, 2007.

Enzyme Inhibition

Sulfonamide and sulfone derivatives of tetrahydroisoquinolines have shown significant inhibitory activity against phenylethanolamine N-methyltransferase (PNMT), an enzyme relevant in the synthesis of adrenaline and noradrenaline. This suggests potential applications in developing therapeutic agents targeting disorders related to catecholamine metabolism Grunewald, Seim, Regier, Martin, Gee, Drinkwater, & Criscione, 2006.

Cytotoxic Activity

Novel sulfonamide derivatives have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines. Compounds with structural similarities to the specified compound have demonstrated potent cytotoxic effects, highlighting their potential in cancer research and drug development Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015.

Immunomodulation

Compounds like N-[4-[(4-fluorophenyl)sulfonyl]phenyl] acetamide have been studied for their ability to modify the reactivity of lymphoid cells and enhance the immune response against tumor cells. These findings suggest potential applications in immunotherapy and the development of adjuvant treatments for cancer Wang, Ruszala-Mallon, Wallace, Citarella, Lin, & Durr, 2004.

Bioactive Molecule Synthesis

The synthesis of tetrahydroisoquinolines and their derivatives, utilizing reactions like the Pummerer-type cyclization, has been explored for the development of bioactive molecules. These synthesized compounds have potential applications in medicinal chemistry and pharmacology Toda, Sonobe, Ichikawa, Saitoh, Horiguchi, & Sano, 2000.